N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]-1,2,4-triazol-3-yl]-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H13ClN6O2S/c1-19-8-12(6-16-19)23(21,22)18-13-15-9-20(17-13)7-10-2-4-11(14)5-3-10/h2-6,8-9H,7H2,1H3,(H,17,18)
• InChI Key: OMFRIYVHRXKLTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NC2=NN(C=N2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C13H13ClN6O2S
• Molecular Weight: 352.80 g/mol

Description

N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazole-4-sulfonamide is a chemical compound that has gained significant attention in scientific research. It is commonly known as CBP and is used in various research applications due to its unique properties. This compound's synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions will be discussed in

Mechanism of Action

CBP's mechanism of action involves its ability to bind to specific enzymes and proteins, inhibiting their activity. It has been shown to bind to the active site of carbonic anhydrase, preventing the conversion of carbon dioxide to bicarbonate. CBP also inhibits aldose reductase, an enzyme involved in the formation of diabetic complications. Furthermore, CBP has been shown to inhibit HIV-1 protease, an enzyme required for the replication of the virus.
Biochemical and Physiological Effects:
CBP has been shown to have various biochemical and physiological effects. It has been shown to reduce blood glucose levels in diabetic rats by inhibiting aldose reductase. CBP has also been shown to inhibit the growth of tumor cells in vitro and in vivo. Additionally, CBP has been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

CBP's unique properties make it an ideal compound for various lab experiments. Its ability to inhibit specific enzymes and proteins makes it a valuable tool for studying their functions. However, CBP's limitations include its potential toxicity and the need for further research to determine its long-term effects.

Future Directions

There are numerous future directions for CBP research. One potential direction is the development of CBP as an anticancer agent. Additionally, CBP's potential as an anti-inflammatory agent could be further explored. Further research is also needed to determine the long-term effects of CBP and its potential toxicity. The synthesis of new CBP derivatives could also be explored to enhance its properties and potential applications.
Conclusion:
In conclusion, N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazole-4-sulfonamide is a unique chemical compound that has gained significant attention in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. CBP's unique properties make it a valuable tool for various lab experiments, and its potential applications in anticancer and anti-inflammatory research make it a promising compound for future research.

Scientific Research Applications

CBP has been extensively used in scientific research due to its unique properties. It has been used as an inhibitor of various enzymes and proteins, including carbonic anhydrase, aldose reductase, and human immunodeficiency virus type 1 (HIV-1) protease. CBP has also been used as a potential anticancer agent due to its ability to inhibit tumor cell growth.